Cas no 1804953-00-1 (Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804953-00-1
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4842425
• Update Time: 2025-05-22

Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-18-4-3-16-8(20-10(13,14)15)6(7(11)12)5(4)9(17)19-2/h3,7H,1-2H3
• InChI Key： FJLMCXSUUIGGSQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1C(=O)OC)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate: A Comprehensive Overview

The compound Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate, identified by the CAS number 1804953-00-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for use in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a methyl ester, a methoxy group, a trifluoromethoxy group, and a difluoromethyl group. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in the structure of Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate enhances its lipophilicity and stability, making it an attractive candidate for various applications. For instance, fluorinated pyridines have been shown to exhibit potent biological activities, including antifungal, antibacterial, and anticancer properties. Researchers have also explored the use of such compounds as building blocks for more complex molecules with tailored functionalities.

The synthesis of Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate involves a series of carefully designed chemical reactions. Starting from a pyridine derivative, chemists employ substitution and oxidation reactions to introduce the desired functional groups. The introduction of the trifluoromethoxy group is particularly challenging due to its high reactivity and requires precise control over reaction conditions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in the synthesis of such compounds.

In terms of applications, this compound has shown promise in the field of agrochemistry. Its ability to inhibit plant pathogens makes it a potential candidate for developing new-generation pesticides. Additionally, its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For example, researchers have explored its use as a precursor for synthesizing heterocyclic compounds with potential medicinal applications.

The study of Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate has also contributed to our understanding of fluorinated pyridines' electronic properties. Computational studies have revealed that the presence of fluorine atoms significantly alters the electronic distribution within the molecule, enhancing its ability to participate in various chemical reactions. This knowledge is crucial for designing new compounds with specific reactivity profiles.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Recent research has focused on assessing its environmental impact and developing strategies for safe disposal. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment. However, further investigations are needed to fully understand its long-term ecological effects.

In conclusion, Methyl 3-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No: 1804953-00-1) is a versatile compound with significant potential in various chemical industries. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, agrochemistry, and materials science. As our understanding of this compound continues to grow, it is likely to find even more innovative applications in the future.